Cas no 6032-89-9 (2-amino-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-6-(prop-2-yn-1-ylsulfanyl)-1,4-dihydropyridine-3,5-dicarbonitrile)

• Product Name: 2-amino-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-6-(prop-2-yn-1-ylsulfanyl)-1,4-dihydropyridine-3,5-dicarbonitrile
• CAS No: 6032-89-9
• MF: C₁₆H₁₀N₄OS
• MW: 306.341801166534
• CID: 1623157
• PubChem ID: 3130937
• Update Time: 2025-04-21

2-amino-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-6-(prop-2-yn-1-ylsulfanyl)-1,4-dihydropyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-6-(prop-2-yn-1-ylsulfanyl)-1,4-dihydropyridine-3,5-dicarbonitrile
• 2-amino-4-(4-oxocyclohexa-2,5-dien-1-ylidene)-6-prop-2-ynylsulfanyl-1H-pyridine-3,5-dicarbonitrile
• AKOS000550341
• Oprea1_195277
• CCG-304267
• SR-01000525416-1
• STK725878
• DTXSID40417350
• SR-01000525416
• CBMicro_041584
• BIM-0041572.P001
• 6032-89-9
• 2-amino-4-(4-hydroxyphenyl)-6-(prop-2-yn-1-ylsulfanyl)pyridine-3,5-dicarbonitrile
• 2-amino-4-(4-hydroxyphenyl)-6-(2-propynylsulfanyl)-3,5-pyridinedicarbonitrile
• BAS 01369606
• Oprea1_224354

• Inchi： 1S/C16H10N4OS/c1-2-7-22-16-13(9-18)14(12(8-17)15(19)20-16)10-3-5-11(21)6-4-10/h1,3-6,21H,7H2,(H2,19,20)
• InChI Key： BPFGDSJAQPAOPZ-UHFFFAOYSA-N
• SMILES： S(CC#C)C1C(C#N)=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 306.0577
• Monoisotopic Mass: 306.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 132Ų

Experimental Properties

• PSA: 102.7